Cas no 18904-40-0 (Furo[2,3-b]quinolin-4(9H)-one,7-methoxy-9-(3-methyl-2-buten-1-yl)-)

Furo[2,3-b]quinolin-4(9H)-one,7-methoxy-9-(3-methyl-2-buten-1-yl)- structure
18904-40-0 structure
Product Name:Furo[2,3-b]quinolin-4(9H)-one,7-methoxy-9-(3-methyl-2-buten-1-yl)-
CAS No:18904-40-0
MF:C17H17NO3
MW:283.321784734726
CID:176637
PubChem ID:87840
Update Time:2025-04-19

Furo[2,3-b]quinolin-4(9H)-one,7-methoxy-9-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Furo[2,3-b]quinolin-4(9H)-one,7-methoxy-9-(3-methyl-2-buten-1-yl)-
    • 7-methoxy-9-(3-methylbut-2-enyl)furo[2,3-b]quinolin-4-one
    • acrophylline
    • 7-Methoxy-9-(3-methyl-2-butenyl)furo(2,3-b)quinolin-4(9H)-one
    • 7-methoxy-9-(3-methyl-but-2-enyl)-9H-furo[2,3-b]quinolin-4-one
    • AC1L3EIH
    • AC1Q6K9Y
    • Acrophyllin
    • AR-1H3692
    • CHEBI:2438
    • CHEMBL447116
    • Furo(2,3-b)quinolin-4(9H)-one, 7-methoxy-9-(3-methyl-2-butenyl)-
    • Furo[2,3-b]quinolin-4(9H)-one, 7-methoxy-9-(3-methyl-2-butenyl)-
    • 7-Methoxy-9-(3-methyl-2-butenyl)furo[2,3-b]quinolin-4(9H)-one
    • Furo[2, 7-methoxy-9-(3-methyl-2-butenyl)-
    • NSC 121139
    • 7-methoxy-9-(3-methylbut-2-enyl)furo[2,3-b]quinolin-4(9H)-one
    • NSC121139
    • Q27105667
    • NCI60_000495
    • DTXSID60172292
    • NSC-121139
    • 7-Methoxy-9-(3-methyl-2-butenyl)furo[2,3-b]quinolin-4(9H)-one #
    • 18904-40-0
    • GARIOWCJZYSSOE-UHFFFAOYSA-N
    • Inchi: 1S/C17H17NO3/c1-11(2)6-8-18-15-10-12(20-3)4-5-13(15)16(19)14-7-9-21-17(14)18/h4-7,9-10H,8H2,1-3H3
    • InChI Key: GARIOWCJZYSSOE-UHFFFAOYSA-N
    • SMILES: O1C=CC2C(C3C=CC(=CC=3N(C/C=C(\C)/C)C1=2)OC)=O

Computed Properties

  • Exact Mass: 283.12091
  • Monoisotopic Mass: 283.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 42.7Ų

Experimental Properties

  • PSA: 42.68

Furo[2,3-b]quinolin-4(9H)-one,7-methoxy-9-(3-methyl-2-buten-1-yl)- Related Literature

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